Cas no 932890-93-2 (1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine)

• Product Name: 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine
• CAS No: 932890-93-2
• MF: C₁₆H₁₇Cl₂NO₂
• MW: 326.217682600021
• MDL: MFCD08558440
• CID: 3060023
• PubChem ID: 973000
• Update Time: 2025-07-24

1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• (4-((2,4-Dichlorobenzyl)oxy)-3-ethoxyphenyl)methanamine
• 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine
• 1-{4-[(2,4-DICHLOROPHENYL)METHOXY]-3-ETHOXYPHENYL}METHANAMINE
• AKOS000313228
• EN300-230579
• STK350662
• {4-[(2,4-DICHLOROBENZYL)OXY]-3-ETHOXYPHENYL}METHANAMINE
• BBL040559
• 1-{4-[(2,4-dichlorobenzyl)oxy]-3-ethoxyphenyl}methanamine
• 932890-93-2
• [4-[(2,4-dichlorophenyl)methoxy]-3-ethoxyphenyl]methanamine

• MDL： MFCD08558440
• Inchi： 1S/C16H17Cl2NO2/c1-2-20-16-7-11(9-19)3-6-15(16)21-10-12-4-5-13(17)8-14(12)18/h3-8H,2,9-10,19H2,1H3
• InChI Key： JTLRZROGMUWBAB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(CN)=CC=1OCC)Cl

Computed Properties

• Exact Mass: 325.0636342Da
• Monoisotopic Mass: 325.0636342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine

Professional Introduction to Compound with CAS No. 932890-93-2 and Product Name: 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine

Compound with the CAS number 932890-93-2 and the product name 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex aromatic structure and functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound incorporates multiple substituents that contribute to its unique chemical properties, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The core structure of 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine consists of a benzene ring substituted with two ethoxy groups at the 3rd and 4th positions, further modified by a methoxy group at the 4th position and a 2,4-dichlorophenylmethylamino side chain. This arrangement creates a highly reactive and versatile scaffold that can interact with various biological targets. The presence of both electron-withdrawing and electron-donating groups enhances the compound's ability to modulate biological pathways, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes and receptors involved in disease pathogenesis. The 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine structure exhibits properties that make it an attractive candidate for such applications. For instance, the amine group at the terminal position provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the dichlorophenyl moiety introduces lipophilicity, enhancing membrane permeability and improving oral bioavailability.

Recent studies have highlighted the importance of aromatic heterocycles in drug design due to their ability to form stable complexes with biological targets. The 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine compound aligns well with this trend, as its aromatic core can engage in π-stacking interactions with proteins and nucleic acids. Such interactions are critical for achieving high-affinity binding and prolonged target engagement. Furthermore, the presence of multiple functional groups allows for fine-tuning of pharmacokinetic properties, including solubility and metabolic stability.

The synthesis of 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only ensure high yield but also minimize side products, making the process scalable for industrial applications.

From a pharmacological perspective, 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest activity against various targets, including kinases and transcription factors implicated in cancer and inflammatory diseases. Preliminary data indicate that this compound can modulate signaling pathways associated with cell proliferation and survival, offering a new avenue for developing treatments against these conditions.

The development of novel pharmaceuticals relies heavily on computational modeling and high-throughput screening techniques to identify promising candidates. The 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine compound has been subjected to molecular docking studies to evaluate its binding affinity to potential targets. These simulations have provided valuable insights into its mode of action and have guided further optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The safety profile of any pharmaceutical candidate is paramount before it can be considered for clinical use. Comprehensive toxicological studies have been conducted on 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine to assess its potential adverse effects. These studies have focused on evaluating acute toxicity, chronic exposure risks, and potential interactions with other drugs. The results have been encouraging so far, suggesting that this compound is well-tolerated at relevant doses.

As research in pharmaceutical chemistry continues to evolve, compounds like 1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine will play an increasingly important role in addressing unmet medical needs. The combination of innovative synthetic approaches and advanced pharmacological evaluation techniques is paving the way for next-generation therapeutics that are more effective and safer than existing treatments. The journey from laboratory discovery to clinical application is long but filled with opportunities for scientific breakthroughs.

In conclusion,1-{4-(2,4-dichlorophenyl)methoxy-3-ethoxyphenyl}methanamine represents a significant advancement in medicinal chemistry with its unique structural features and promising pharmacological properties. Its development underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists in bringing new drugs to market. As research progresses，this compound will continue to be a subject of intense investigation，holding great potential for improving human health.